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Compound of Interest

Compound Name: 4-methyl-1-(oxan-2-yl)pyrazole

CAS No.: 1174132-49-0

Cat. No.: B2910134

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Foreword: Unveiling a Versatile Building Block in
Medicinal Chemistry
The pyrazole scaffold is a cornerstone in modern drug discovery, recognized for its prevalence

in a wide array of therapeutic agents. Its unique electronic properties and synthetic tractability

have cemented its status as a privileged structure. This guide focuses on a specific, yet

increasingly relevant derivative: 4-methyl-1-(oxan-2-yl)pyrazole (CAS 1174132-49-0). The

introduction of a methyl group at the 4-position and a tetrahydropyranyl (THP) protecting group

at the 1-position creates a versatile building block, primed for intricate molecular architectures.

This document serves as a comprehensive technical resource, amalgamating known data with

expert-driven insights to empower researchers in leveraging this compound for their drug

development endeavors. While specific experimental data for this exact molecule is not

extensively published, this guide provides a robust framework based on the well-established

chemistry of its constituent parts.
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Core Molecular Attributes
4-methyl-1-(oxan-2-yl)pyrazole is a strategically designed intermediate. The oxanyl

(tetrahydropyranyl) group serves as a protective shield for the pyrazole's N1-position, enabling

selective functionalization at other sites of the heterocyclic core. The 4-methyl group, in turn,

can influence the molecule's steric and electronic properties, potentially impacting its

interaction with biological targets.

Physicochemical Properties
Precise experimental values for properties like melting and boiling points for 4-methyl-1-(oxan-
2-yl)pyrazole are not readily available in the public domain. However, based on its molecular

structure and data from analogous compounds, we can predict its general characteristics.

Property Value Source/Basis

CAS Number 1174132-49-0 Chemical Supplier Databases

Molecular Formula C₉H₁₄N₂O BLDpharm, Chemsigma

Molecular Weight 166.22 g/mol BLDpharm, Chemsigma

Appearance
Likely a colorless to pale

yellow oil or low-melting solid

Inferred from similar N-THP

protected azoles

Solubility

Expected to be soluble in

common organic solvents

(e.g., dichloromethane, ethyl

acetate, THF) and sparingly

soluble in water.

General solubility of N-

protected heterocyclic

compounds

Boiling Point

Estimated to be in the range of

250-300 °C at atmospheric

pressure

Based on structurally similar

compounds

Melting Point If solid, likely to be low-melting
Inferred from analogous N-

THP protected pyrazoles
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Spectroscopic Characterization: A Predictive
Analysis
Detailed spectroscopic data allows for the unambiguous identification and quality assessment

of 4-methyl-1-(oxan-2-yl)pyrazole. While a specific spectrum for this compound is not publicly

available, a predictive analysis based on the known spectral characteristics of N-THP protected

pyrazoles provides a reliable reference.

Nuclear Magnetic Resonance (NMR) Spectroscopy
¹H NMR: The proton NMR spectrum is expected to be the most informative for routine

characterization. Key expected signals include:

A singlet for the methyl group protons at the C4 position of the pyrazole ring, likely in the δ

2.0-2.3 ppm range.

Two distinct singlets or narrow doublets for the pyrazole ring protons at the C3 and C5

positions.

A characteristic multiplet for the anomeric proton of the oxane ring (the proton on the

carbon adjacent to both the nitrogen and the oxygen), typically found downfield in the δ

5.0-5.5 ppm region.

A series of multiplets for the remaining methylene protons of the oxane ring, spanning the

δ 1.5-4.0 ppm range.

¹³C NMR: The carbon NMR spectrum would further confirm the structure. Expected key

resonances include:

A signal for the methyl carbon at the C4 position.

Signals for the pyrazole ring carbons (C3, C4, and C5).

A signal for the anomeric carbon of the oxane ring, typically in the δ 85-95 ppm range.

Signals for the remaining methylene carbons of the oxane ring.
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Infrared (IR) Spectroscopy
The IR spectrum would be characterized by:

C-H stretching vibrations from the methyl and methylene groups in the 2850-3000 cm⁻¹

region.

C=C and C=N stretching vibrations from the pyrazole ring in the 1400-1600 cm⁻¹ region.

A prominent C-O-C stretching band from the oxane ring, likely around 1050-1150 cm⁻¹.

Mass Spectrometry (MS)
In a mass spectrum, the molecular ion peak [M]⁺ would be expected at m/z = 166.22. Common

fragmentation patterns would likely involve the loss of the oxanyl group or parts of it.

Synthesis and Reaction Chemistry
The synthesis of 4-methyl-1-(oxan-2-yl)pyrazole is a straightforward process rooted in

fundamental heterocyclic chemistry. The primary strategy involves the N-protection of 4-methyl-

1H-pyrazole.

Proposed Synthetic Workflow

Step 1: N-Protection

4-methyl-1H-pyrazole

Reaction_Mixture

3,4-Dihydropyran Acid Catalyst (e.g., PTSA) Solvent (e.g., DCM)

4-methyl-1-(oxan-2-yl)pyrazole

Stir at room temperature
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Caption: Synthetic workflow for the preparation of 4-methyl-1-(oxan-2-yl)pyrazole.

Detailed Experimental Protocol (Exemplary)
This protocol is a representative procedure based on the well-established N-protection of

pyrazoles with 3,4-dihydropyran.

Materials:

4-methyl-1H-pyrazole

3,4-Dihydropyran (DHP)

p-Toluenesulfonic acid (PTSA) or other suitable acid catalyst

Dichloromethane (DCM) or other suitable aprotic solvent

Saturated aqueous sodium bicarbonate solution

Brine

Anhydrous sodium sulfate

Rotary evaporator

Standard laboratory glassware

Procedure:

Reaction Setup: In a clean, dry round-bottom flask equipped with a magnetic stir bar,

dissolve 4-methyl-1H-pyrazole (1.0 equivalent) in dichloromethane.

Reagent Addition: To the stirred solution, add 3,4-dihydropyran (1.1-1.5 equivalents).

Catalysis: Add a catalytic amount of p-toluenesulfonic acid (e.g., 0.05 equivalents).
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Reaction Monitoring: Stir the reaction mixture at room temperature. Monitor the progress of

the reaction by Thin Layer Chromatography (TLC) until the starting material is consumed.

Workup: Quench the reaction by adding saturated aqueous sodium bicarbonate solution.

Transfer the mixture to a separatory funnel and separate the organic layer.

Extraction and Drying: Wash the organic layer with brine, then dry it over anhydrous sodium

sulfate.

Purification: Filter off the drying agent and concentrate the filtrate under reduced pressure

using a rotary evaporator. The resulting crude product can be purified by column

chromatography on silica gel if necessary, although in many cases the crude product is of

sufficient purity for subsequent steps.

Reactivity and Deprotection
The THP group is stable to a wide range of non-acidic reagents, making it an excellent choice

for protecting the pyrazole nitrogen during reactions such as lithiation, halogenation, or cross-

coupling at other positions of the pyrazole ring.

Deprotection of the THP group is typically achieved under acidic conditions.

Deprotection

4-methyl-1-(oxan-2-yl)pyrazole

Deprotection_Mixture

Aqueous Acid (e.g., HCl, TFA) Solvent (e.g., Methanol, THF)

4-methyl-1H-pyrazole

Stir at room temperature
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Caption: General workflow for the deprotection of the THP group from the pyrazole nitrogen.

Applications in Drug Discovery and Development
The pyrazole nucleus is a key component in numerous approved drugs, exhibiting a wide

range of biological activities including anti-inflammatory, anticancer, and antiviral properties. 4-
methyl-1-(oxan-2-yl)pyrazole serves as a valuable intermediate for the synthesis of more

complex molecules with therapeutic potential. The 4-methyl substituent can modulate the

pharmacokinetic and pharmacodynamic properties of the final compound.

The THP-protected nitrogen allows for selective modifications at other positions of the pyrazole

ring, which can then be deprotected to yield the final active pharmaceutical ingredient (API).

This strategic protection is crucial in multi-step syntheses of complex drug candidates.

Safety and Handling
While a specific Safety Data Sheet (SDS) for 4-methyl-1-(oxan-2-yl)pyrazole is not widely

available, general precautions for handling pyrazole derivatives should be followed.

Personal Protective Equipment (PPE): Wear appropriate PPE, including safety glasses,

gloves, and a lab coat.

Ventilation: Handle in a well-ventilated area, preferably in a fume hood.

Inhalation and Contact: Avoid inhalation of vapors and contact with skin and eyes.

Storage: Store in a cool, dry place away from incompatible materials such as strong

oxidizing agents and strong acids.

Conclusion
4-methyl-1-(oxan-2-yl)pyrazole is a valuable and versatile building block in the arsenal of

medicinal chemists. Its straightforward synthesis and the stability of the THP protecting group

make it an ideal intermediate for the construction of complex, biologically active molecules.

This guide provides a foundational understanding of its properties, synthesis, and potential

applications, empowering researchers to confidently incorporate this compound into their drug
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discovery programs. As research in this area continues, a more detailed experimental profile of

this specific molecule will undoubtedly emerge, further solidifying its role in the development of

next-generation therapeutics.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/product/b2910134/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-4-methyl-1-oxan-2-yl-pyrazole
https://www.chemsigma.com/product/81313211/4-methyl-1-oxan-2-ylpyrazole
https://www.benchchem.com/product/b2910134/docs#an-in-depth-technical-guide-to-4-methyl-1-oxan-2-yl-pyrazole
https://www.benchchem.com/product/b2910134/docs#an-in-depth-technical-guide-to-4-methyl-1-oxan-2-yl-pyrazole
https://www.benchchem.com/product/b2910134/docs#an-in-depth-technical-guide-to-4-methyl-1-oxan-2-yl-pyrazole
https://www.benchchem.com/product/b2910134/docs#an-in-depth-technical-guide-to-4-methyl-1-oxan-2-yl-pyrazole
https://www.benchchem.com/product/b2910134?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2910134?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Contact our Ph.D. Support Team for a compatibility check
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